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Compound of Interest

4-(Methylamino)-3-nitrobenzoyl!
Compound Name:
chloride

Cat. No.: B1289462

This technical guide provides a comprehensive overview of 4-(Methylamino)-3-nitrobenzoyl
chloride, a key intermediate in pharmaceutical synthesis. The document is intended for
researchers, scientists, and professionals in the field of drug development, offering detailed
information on its chemical properties, synthesis protocols, and applications.

Core Chemical Data

The fundamental chemical properties of 4-(Methylamino)-3-nitrobenzoyl chloride are
summarized below. This compound, with the CAS number 82357-48-0, is a yellow crystalline
powder soluble in organic solvents like dichloromethane and chloroform.[1] It is recognized for
its high reactivity, primarily due to the acyl chloride functional group.[2][3]

Identifier Value Source
Molecular Formula CsH7CIN20s [1114]
Molecular Weight 214.61 g/mol [4][5]
CAS Number 82357-48-0 [21[3][41[5]
Appearance Yellow Crystalline Powder [1]
Melting Point 80-85°C [1]

Boiling Point 306°C at 760 mmHg [1]
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Synthesis and Experimental Protocols

The synthesis of 4-(Methylamino)-3-nitrobenzoyl chloride is a critical process for its
application in the pharmaceutical industry. The compound is a vital building block for producing
various drugs, including anti-cancer, anti-viral, and anti-inflammatory agents.[1] A prominent
application is its role as a key intermediate in the synthesis of the anticoagulant medication,
Dabigatran Etexilate.[3]

Two common synthetic routes are described below:
Method 1: From 4-Chloro-3-nitrobenzoic Acid
This is a widely used method that involves a two-step process:

o Formation of 4-(Methylamino)-3-nitrobenzoic acid: This step involves a nucleophilic aromatic
substitution reaction. 4-Chloro-3-nitrobenzoic acid is reacted with methylamine. The
methylamine displaces the chlorine atom on the benzene ring to yield 4-(Methylamino)-3-
nitrobenzoic acid. This reaction is typically carried out under reflux conditions.[3]

o Conversion to 4-(Methylamino)-3-nitrobenzoyl chloride: The carboxylic acid group of the
intermediate is then converted to an acyl chloride. This is achieved by reacting 4-
(Methylamino)-3-nitrobenzoic acid with a chlorinating agent, such as thionyl chloride (SOCIz2)
or oxalyl chloride.[3]

Method 2: From 3-Nitrobenzoic Acid
An alternative synthesis pathway begins with 3-nitrobenzoic acid:

o Formation of 3-Nitrobenzoyl chloride: 3-Nitrobenzoic acid is first reacted with thionyl chloride
to form 3-nitrobenzoyl chloride.[1]

» Reaction with Methylamine: The resulting 3-nitrobenzoyl chloride is then reacted with
methylamine to yield the final product, 4-(Methylamino)-3-nitrobenzoyl chloride.[1]

Reaction Pathway and Logical Workflow

The following diagrams illustrate the chemical synthesis pathways and the logical workflow for
the production of 4-(Methylamino)-3-nitrobenzoyl chloride.
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Synthesis from 3-Nitrobenzoic Acid.
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Role in Dabigatran Etexilate Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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